Cas no 1313519-78-6 (2-Phenyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine)

• Product Name: 2-Phenyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
• CAS No: 1313519-78-6
• MF: C₁₇H₂₀BNO₂
• MW: 281.157204627991
• MDL: MFCD23701649
• CID: 1033328
• PubChem ID: 67122029
• Update Time: 2024-11-02

2-Phenyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Phenyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
• 2-Phenylpyridine-3-boronic acid pinacol ester
• 2-PHENYL-3-(TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)PYRIDINE
• 1313519-78-6
• AKOS016010647
• DS-5639
• QMKLHPJUOGNMPU-UHFFFAOYSA-N
• MFCD23701649
• FD10122
• SCHEMBL1688459
• 2-Phenylpyridine-3-boronicacidpinacolester
• Pyridine, 2-phenyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• A888520
• DTXSID40736477
• DB-104795

• MDL： MFCD23701649
• Inchi： 1S/C17H20BNO2/c1-16(2)17(3,4)21-18(20-16)14-11-8-12-19-15(14)13-9-6-5-7-10-13/h5-12H,1-4H3
• InChI Key： QMKLHPJUOGNMPU-UHFFFAOYSA-N
• SMILES： O1B(C2=CC=CN=C2C2C=CC=CC=2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 281.15900
• Monoisotopic Mass: 281.1587090g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 31.4Ų

Experimental Properties

• PSA: 31.35000
• LogP: 3.04780

2-Phenyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Storage Condition：Inert atmosphere,2-8°C